molecular formula C17H16BrNO8S B286177 methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

Cat. No. B286177
M. Wt: 474.3 g/mol
InChI Key: CUNIUPZICDUDBL-WLRTZDKTSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a compound that has gained significant attention in the field of scientific research. The compound has shown potential in various applications, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is not fully understood. However, studies have shown that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. The compound may also act by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to have various biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro. In addition, the compound has been shown to inhibit the growth of cancer cells, such as breast cancer cells, in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments is its potential to inhibit the activity of enzymes involved in the inflammatory response and induce apoptosis in cancer cells. However, one limitation is the lack of information on the compound's toxicity and pharmacokinetics, which may limit its use in vivo.

Future Directions

There are several future directions for the study of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. One direction is to investigate the compound's potential in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to study the compound's toxicity and pharmacokinetics in vivo, which may provide insight into its potential as a therapeutic agent. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on various biological pathways.
In conclusion, Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a compound that has shown potential in various scientific research applications. The compound's anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising candidate for the development of therapeutic agents. However, further research is needed to fully understand the compound's mechanism of action and its effects on various biological pathways.

Synthesis Methods

The synthesis of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves the condensation of 2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzaldehyde with thiazolidine-2,4-dione in the presence of acetic acid. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification.

Scientific Research Applications

Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has shown potential in various scientific research applications. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.

properties

Molecular Formula

C17H16BrNO8S

Molecular Weight

474.3 g/mol

IUPAC Name

methyl 2-[(5E)-5-[[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

InChI

InChI=1S/C17H16BrNO8S/c1-24-11-4-9(10(18)6-12(11)27-8-15(21)26-3)5-13-16(22)19(17(23)28-13)7-14(20)25-2/h4-6H,7-8H2,1-3H3/b13-5+

InChI Key

CUNIUPZICDUDBL-WLRTZDKTSA-N

Isomeric SMILES

COC1=C(C=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

Canonical SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.